Cas no 1531857-15-4 (4-(quinolin-7-yl)butan-2-one)

• Product Name: 4-(quinolin-7-yl)butan-2-one
• CAS No: 1531857-15-4
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 6224093
• PubChem ID: 81224726
• Update Time: 2024-01-12

4-(quinolin-7-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(quinolin-7-yl)butan-2-one
• AKOS019796124
• EN300-1828867
• 1531857-15-4

• Inchi： 1S/C13H13NO/c1-10(15)4-5-11-6-7-12-3-2-8-14-13(12)9-11/h2-3,6-9H,4-5H2,1H3
• InChI Key： QRCOTVQAYYHMCF-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1C=CC2=CC=CN=C2C=1

Computed Properties

• Exact Mass: 199.099714038g/mol
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives